N-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-3-(2-oxo-2-pyrrolidin-1-ylethyl)-1,2,3,4-tetrahydroquinazoline-6-sulfonamide

• IUPAC Name: N-(2-ethylphenyl)-2-[3-(4-fluorophenyl)-7-oxo-[1,2]thiazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C21H17FN4O2S/c1-2-13-5-3-4-6-16(13)24-17(27)11-26-12-23-19-18(25-29-20(19)21(26)28)14-7-9-15(22)10-8-14/h3-10,12H,2,11H2,1H3,(H,24,27)
• InChI Key: OPCXBAUFVGKQOR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C=NC3=C(C2=O)SN=C3C4=CC=C(C=C4)F
• Molecular Formula: C21H17FN4O2S
• Molecular Weight: 408.5 g/mol

Description

N-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-3-(2-oxo-2-pyrrolidin-1-ylethyl)-1,2,3,4-tetrahydroquinazoline-6-sulfonamide is a useful research compound. Its molecular formula is C21H17FN4O2S and its molecular weight is 408.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Sulfonamide derivatives have been synthesized and characterized for their potential biological activities. For instance, the synthesis of 2-methoxy-5-{4-oxo-2-[(E)-2-(4-sulfamoylphenyl) ethenyl-3, 4-dihydroquinazolin-3-yl] benzene-1-sulfonamide 2 has been achieved through specific chemical reactions, highlighting the intricate processes involved in creating such compounds for further biological evaluation (Hayun et al., 2012).

Biological Evaluation and Pharmacological Potential

• Arylsulfonamide derivatives have been investigated for their α1-adrenergic receptor antagonist properties with a focus on uro-selective activity, showcasing the therapeutic potential of such compounds in addressing specific receptor targets (A. Rak et al., 2016).
• Research into quinazoline derivatives, including their synthesis and evaluation for diuretic and antihypertensive agents, suggests a wide range of potential therapeutic applications for these molecules in managing cardiovascular diseases (M. Rahman et al., 2014).

Anticancer Activity

• The synthesis and antileukemic activity of bis[[(carbamoyl)oxy]methyl]-substituted pyrrolo[2,1-a]isoquinolines among other derivatives highlight the ongoing efforts to discover new anticancer agents by targeting specific cellular mechanisms (W. Anderson et al., 1988).

Antimicrobial and Herbicidal Activities

• Novel triazolinone derivatives have been explored for their herbicidal activities, demonstrating the agricultural applications of sulfonamide compounds in controlling undesirable plant growth (Yan-ping Luo et al., 2008).